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Compound of Interest

Compound Name: Z62954982

Cat. No.: B7817955 Get Quote

Disclaimer: The identifier "Z62954982" does not correspond to a specific, publicly indexed

chemical substance in standard safety databases. The following guide provides a

comprehensive operational plan for the handling, safety, and disposal of a representative

hazardous laboratory chemical, hereafter referred to as Z62954982. This information is

intended to serve as a robust template for laboratory safety procedures. Always refer to the

specific Safety Data Sheet (SDS) provided by the manufacturer for any chemical you handle.

Hazard Identification and Classification
Based on a hypothetical risk assessment, Z62954982 is classified as a hazardous substance.

The following table summarizes its presumed Globally Harmonized System (GHS)

classification.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 1
H318: Causes serious eye

damage

Specific Target Organ Toxicity Category 2

H373: May cause damage to

organs through prolonged or

repeated exposure
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Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure to Z62954982.[1] The level of PPE

required may vary based on the specific procedure and the quantity of the substance being

handled.

Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles with a

face shield

Protects against splashes and

aerosols that can cause

serious eye damage.

Skin Protection

Nitrile or neoprene gloves

(double-gloving

recommended)

Prevents skin contact and

irritation. Check manufacturer's

data for breakthrough time.

Chemical-resistant lab coat or

apron

Protects against spills and

contamination of personal

clothing.

Respiratory Protection
Use in a certified chemical

fume hood

Engineering control to

minimize inhalation exposure.

N95 respirator or higher, if

handling outside of a fume

hood

Required for weighing or

procedures that may generate

dust or aerosols.

Foot Protection
Closed-toe, chemical-resistant

shoes
Protects feet from spills.

A logical workflow for selecting the appropriate level of PPE is crucial for ensuring laboratory

safety.
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Caption: PPE selection workflow for handling Z62954982.

Handling and Storage Procedures
Proper handling and storage are critical to maintaining a safe laboratory environment.

Handling:

All work with Z62954982 should be conducted in a well-ventilated area, preferably within a

certified chemical fume hood.

Avoid direct contact with the substance. Use appropriate PPE at all times.

Minimize the generation of dust or aerosols.

An eyewash station and safety shower must be readily accessible.[2]

Storage:

Store Z62954982 in a cool, dry, and well-ventilated area, away from incompatible

materials.
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Keep the container tightly closed and clearly labeled.

Store in a designated, secure location.

Spill and Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is required.

Minor Spill (in a fume hood):

Alert personnel in the immediate area.

Use a chemical spill kit with an appropriate absorbent material to contain the spill.

Clean the area with a suitable solvent, and wipe down all surfaces.

Collect all contaminated materials in a sealed, labeled waste bag for proper disposal.

Major Spill (outside a fume hood):

Evacuate the laboratory immediately.

Alert your supervisor and the institutional safety office.

Prevent entry to the contaminated area.

Allow emergency response personnel to handle the cleanup.

Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen and

seek medical attention.[3]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal Plan
All waste containing Z62954982 must be treated as hazardous waste.

Solid Waste:

Collect all contaminated solid waste (e.g., gloves, absorbent pads, weighing paper) in a

designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste:

Collect all liquid waste containing Z62954982 in a designated, sealed, and clearly labeled

hazardous waste container.

Do not mix with other waste streams unless explicitly permitted.

Disposal:

Follow all institutional, local, and national regulations for hazardous waste disposal.

Contact your institution's Environmental Health and Safety (EHS) department for waste

pickup and disposal procedures.

Experimental Protocol: Preparation of a 10 mM
Stock Solution of Z62954982
This protocol outlines the steps for preparing a 10 mM stock solution of Z62954982 (Molecular

Weight: 350.0 g/mol ).

Materials:

Z62954982 powder

Dimethyl sulfoxide (DMSO)
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Calibrated analytical balance

Weighing paper

Spatula

1.5 mL microcentrifuge tubes

Calibrated pipettes and sterile tips

Vortex mixer

Procedure:

Preparation: Don all required PPE and perform the work in a chemical fume hood.

Weighing: Tare the analytical balance with a piece of weighing paper. Carefully weigh out 3.5

mg of Z62954982.

Transfer: Carefully transfer the weighed powder into a 1.5 mL microcentrifuge tube.

Solubilization: Add 1.0 mL of DMSO to the tube.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved.

Labeling: Clearly label the tube with the substance name, concentration (10 mM), solvent

(DMSO), and date of preparation.

Storage: Store the stock solution at -20°C in a designated freezer.
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Caption: Experimental workflow for preparing a stock solution of Z62954982.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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